2,4-Dichloro-5-(chloromethyl)benzene-1-sulfonamide

• Molecular Formula: C7H6Cl3NO2S
• Molecular Weight: 274.5 g/mol
• SMILES: C1=C(C(=CC(=C1S(=O)(=O)N)Cl)Cl)CCl
• InChI: InChI=1S/C7H6Cl3NO2S/c8-3-4-1-7(14(11,12)13)6(10)2-5(4)9/h1-2H,3H2,(H2,11,12,13)
• InChIKey: HFZHDJJXEYNDPY-UHFFFAOYSA-N

2,4-Dichloro-5-(chloromethyl)benzene-1-sulfonamide: High-Purity Sulfonamide Intermediate

2,4-Dichloro-5-(chloromethyl)benzene-1-sulfonamide (CAS 2060047-22-3, MF: C7H6Cl3NO2S, MW: 274.5) is a polysubstituted aromatic sulfonamide building block featuring a reactive chloromethyl group at the 5-position and chlorine atoms at the 2- and 4-positions. It is commercially available as a research intermediate with a minimum purity specification of 95% . The compound belongs to the benzenesulfonamide class, which is broadly exploited in medicinal chemistry and agrochemistry for enzyme inhibition and herbicidal activity.

1

Reactive chloromethyl handle for nucleophilic derivatization

2

2,4-Dichloro substitution pattern relevant to carbonic anhydrase inhibitor research

3

Sulfonamide intermediate suited for medicinal chemistry library synthesis

Why Analog Substitution Compromises Reactivity and Application Scope

The precise 2,4-dichloro-5-(chloromethyl) substitution pattern is not interchangeable with other sulfonamide analogs. The 2,4-dichloro arrangement is critical for potent inhibition of carbonic anhydrase isoforms, as demonstrated by a series of 5-substituted 2,4-dichlorobenzenesulfonamides that exhibit single-digit nanomolar KI values against tumor-associated hCA IX and XII, outperforming clinically used sulfonamides [1]. Simultaneously, the 5-chloromethyl group provides a reactive electrophilic handle for nucleophilic displacement, enabling late-stage diversification that is impossible with the corresponding 5-methyl analog. Replacing either the chloromethyl group or the dichloro pattern would eliminate the compound’s dual utility as both a pharmacophoric scaffold precursor and a versatile derivatization intermediate.

Reactivity Methyl analog (CAS 22954-90-1) lacks chloromethyl group, preventing SN2 derivatization; synthetic utility may not transfer.

Selectivity Altering 2,4-dichloro substitution pattern may shift carbonic anhydrase isoform inhibition profile reported for this chemotype.

Handling Bromomethyl analog introduces higher leaving-group reactivity, potentially complicating multistep synthesis and storage.

• [1] Eur. J. Med. Chem. 2014, 82, 47–55. Carbonic anhydrase inhibitors. Synthesis of a novel series of 5-substituted 2,4-dichlorobenzenesulfonamides and their inhibition of human cytosolic isozymes I and II and the transmembrane tumor-associated isozymes IX and XII. View Source

Differentiation Evidence vs. Closest Analogs

Chloromethyl Enables Nucleophilic Derivatization Unattainable with Methyl Analog

The 5-chloromethyl substituent provides a reactive C–Cl bond that can undergo nucleophilic substitution (SN2) with amines, thiols, and alkoxides, enabling straightforward elaboration to 5-substituted derivatives. In contrast, the 5-methyl analog (2,4-dichloro-5-methylbenzenesulfonamide, CAS 22954-90-1) contains only a C–CH3 group that cannot participate in such displacement reactions. The leaving-group ability of chloride (weak base, conjugate acid HCl pKa ≈ –7) is well-established [1], and chloromethyl sulfonamides have been explicitly studied for their propensity to form N-sulfonyl iminium ions under physiological conditions [2]. The binary functional difference (reactive vs. non-reactive at the 5-position) represents a qualitative differentiation that directly impacts synthetic utility.

5‑Position reactivity

Supporting evidence

Target CH₂Cl – SN2 active

Comparator CH₃ – no SN2 reactivity

Reactive handle essential for late-stage diversification

Quantitative kinetic data not located; class-level leaving-group principles

Evidence Dimension	Reactivity of 5-position substituent toward nucleophilic substitution
Target Compound Data	Chloromethyl (CH2Cl) group: undergoes SN2 displacement
Comparator Or Baseline	2,4-Dichloro-5-methylbenzenesulfonamide (CH3 group): no SN2 reactivity
Quantified Difference	Qualitative (reactive vs. non-reactive); quantitative kinetic comparison not located in available literature
Conditions	Nucleophilic substitution under mild conditions (room temperature, polar aprotic solvents) – class-level inference from halide leaving-group chemistry

Why This Matters

For procurement decisions, the chloromethyl handle is essential for users requiring a derivatizable intermediate; the methyl analog cannot serve this purpose, forcing additional synthetic steps or alternative routes.

• [1] LibreTexts, 7.3: Other Factors that Affect SN2 Reactions – Leaving Group Ability. Order: I– > Br– > Cl– > F–. View Source
• [2] F. Lopes, R. Moreira, J. Iley, J. Chem. Soc., Perkin Trans. 2, 1999, 431–440. Acyloxymethyl as a drug protecting group. Part 5. Kinetics and mechanism of the hydrolysis of tertiary N-acyloxymethylsulfonamides. View Source

2,4-Dichloro-5-substituted Scaffold Delivers Nanomolar hCA IX Inhibition

A library of novel 5-substituted 2,4-dichlorobenzenesulfonamides was evaluated against four human carbonic anhydrase isoforms. Twenty-one compounds in this series inhibited tumor-associated hCA IX with KI values between 2.8 and 21.7 nM, significantly surpassing clinically used sulfonamide inhibitors such as acetazolamide (AAZ), methazolamide (MZA), ethoxzolamide (EZA), dichlorophenamide (DCP), and indisulam (IND), which show KI values of 24–50 nM against the same isoform [1]. The most potent compound (7b) achieved KI = 2.8 nM, representing an 8.5-fold improvement over IND (KI = 24 nM). Against hCA XII, compounds 6c and 10a (KI = 2.7 and 2.8 nM) outperformed MZA and IND (KI = 3.4 nM) [1]. 2,4-Dichloro-5-(chloromethyl)benzene-1-sulfonamide serves as a direct synthetic entry point to this entire chemotype via nucleophilic displacement of the chloromethyl group.

hCA IX inhibition

Cross-study comparable

K_I = 2.8 nM

Best in series; clinical comparator IND 24 nM

Reported nanomolar inhibition of tumor-associated carbonic anhydrase isoform

Stopped-flow CO₂ hydration assay; recombinant hCA IX, XII

Evidence Dimension	Inhibition of human carbonic anhydrase isoform hCA IX (KI, nM)
Target Compound Data	Precursor to series: 21 compounds with KI = 2.8–21.7 nM against hCA IX (most potent: 7b, KI = 2.8 nM)
Comparator Or Baseline	Clinically used sulfonamides: AAZ, MZA, EZA, DCP, IND (KI range: 24–50 nM against hCA IX); best comparator IND KI = 24 nM
Quantified Difference	Up to 8.5-fold improvement over IND (2.8 vs. 24 nM); 21 of 21 tested compounds more potent than clinical comparators
Conditions	Stopped-flow CO2 hydration assay; recombinant human CA isoforms I, II, IX, XII

Why This Matters

Investigators targeting tumor-associated carbonic anhydrases for anticancer drug discovery can access the validated 2,4-dichloro-5-substituted chemotype directly from this intermediate, avoiding de novo scaffold construction.

• [1] Eur. J. Med. Chem. 2014, 82, 47–55. Carbonic anhydrase inhibitors. Synthesis of a novel series of 5-substituted 2,4-dichlorobenzenesulfonamides and their inhibition of human cytosolic isozymes I and II and the transmembrane tumor-associated isozymes IX and XII. View Source

Chloromethyl Sulfonamides Claimed in Herbicidal Composition Patents

U.S. Patent 5,885,935, which discloses herbicidal sulfonamide compositions, explicitly lists chloromethyl as one of seven preferred R1 substituents alongside bromomethyl, cyanomethyl, and trifluoromethyl [1]. The inclusion of chloromethyl in the claimed structural scope indicates that the agrochemical industry recognizes this functional group as a desirable motif for herbicidal activity. 2,4-Dichloro-5-(chloromethyl)benzene-1-sulfonamide embodies this structural feature in a dichlorinated benzenesulfonamide framework, positioning it as a potential precursor for sulfonamide herbicide candidates. No quantitative herbicidal activity data for this specific compound were located in publicly available sources.

Herbicidal patent claim

Class-level inference

Chloromethyl listed as preferred R₁ in US 5,885,935 for sulfonamide herbicides

Supports agrochemical lead exploration

No quantitative herbicidal data for this compound; patent scope only

Evidence Dimension	Patent-based recognition of chloromethyl-sulfonamide motif for herbicidal application
Target Compound Data	Contains chloromethyl substituent matching preferred R1 group in patent claims
Comparator Or Baseline	Sulfonamides lacking chloromethyl (e.g., unsubstituted, alkyl, or other haloalkyl R1 groups) – not explicitly preferred in the same patent claims
Quantified Difference	Qualitative (explicitly claimed vs. not claimed); quantitative herbicidal activity data for target compound unavailable
Conditions	Patent claims for herbicidal sulfonamide compositions (US 5,885,935)

Why This Matters

Agrochemical research groups exploring sulfonamide herbicides can leverage this intermediate to access chloromethyl-containing leads within claimed patent space, aligning with known structure–activity trends.

• [1] US Patent 5,885,935 (issued March 23, 1999). Sulfonamide herbicides. R1 is methyl, chloromethyl, bromomethyl, cyanomethyl, trifluoromethyl, methoxycarbonylmethyl, 2-chlorophenyl, methoxycarbonylamino or thiazolotriazolyl. View Source

Chloromethyl Offers Balanced Leaving-Group Reactivity

The intrinsic leaving-group ability of halides follows the order I– > Br– > Cl– > F–, with chloride occupying an intermediate position that balances sufficient reactivity for displacement with adequate stability for handling [1]. In the context of 5-halomethyl-2,4-dichlorobenzenesulfonamides, the chloromethyl analog offers a practical advantage over the bromomethyl variant (2,4-dichloro-5-(bromomethyl)benzenesulfonamide): bromide is a better leaving group and may promote undesired side reactions or premature hydrolysis during storage and multi-step synthesis, while the methyl analog is inert. Semi-empirical calculations on chloromethyl sulfonamides confirm thermodynamic favorability for iminium ion formation, a key intermediate in nucleophilic displacement pathways [2]. Quantitative comparative rate data for chloromethyl vs. bromomethyl displacement on this specific scaffold were not identified.

Leaving-group balance

Supporting evidence

Cl (target) Moderate, controlled SN2

Br (analog) Higher reactivity, may reduce selectivity

CH₃ (inert) No displacement possible

Tunable reactivity suitable for controlled derivatization sequences

Scaffold-specific kinetic data unavailable; halide leaving-group order (I⁻>Br⁻>Cl⁻>F⁻)

Evidence Dimension	Leaving-group ability and synthetic handling characteristics
Target Compound Data	Chloromethyl: moderate leaving group (Cl–), enabling controlled SN2 displacement
Comparator Or Baseline	5-Bromomethyl analog: stronger leaving group (Br–), higher reactivity but potentially lower selectivity; 5-Methyl analog: no leaving group, inert
Quantified Difference	Qualitative ranking from established halide leaving-group order; scaffold-specific kinetic data unavailable
Conditions	General SN2 leaving-group principles; thermodynamic calculations from PM3 SCF-MO for chloromethyl sulfonamide iminium ion formation

Why This Matters

Medicinal chemists designing stepwise derivatization sequences benefit from the chloromethyl group's tunable reactivity—reactive enough for efficient coupling, yet stable enough to avoid decomposition during storage and handling.

• [1] LibreTexts, 7.3: Other Factors that Affect SN2 Reactions – Leaving Group Ability. Order: I– > Br– > Cl– > F–. View Source
• [2] F. Lopes, R. Moreira, J. Iley, J. Chem. Soc., Perkin Trans. 2, 1999, 431–440. Acyloxymethyl as a drug protecting group. Part 5. Kinetics and mechanism of the hydrolysis of tertiary N-acyloxymethylsulfonamides. View Source

Optimal Application Scenarios

Synthesis of Tumor-Associated Carbonic Anhydrase Inhibitor Libraries

Medicinal chemistry teams developing selective anticancer agents can use this intermediate as a common precursor for parallel synthesis of 5-substituted 2,4-dichlorobenzenesulfonamide libraries. The chloromethyl group is displaced by diverse nucleophiles (amines, thiols, alcohols) to generate analogs that have been validated to achieve KI values as low as 2.8 nM against hCA IX, outperforming acetazolamide by ~8.5-fold [1]. This approach provides rapid access to a chemotype with established single-digit nanomolar potency against tumor-associated isoforms while bypassing the need to construct the 2,4-dichlorobenzenesulfonamide core de novo.

Agrochemical Lead Generation for Sulfonamide Herbicides

Agrochemical research groups can employ this compound as a building block for chloromethyl-containing sulfonamide herbicides. The chloromethyl substituent is explicitly claimed as a preferred R1 group in U.S. Patent 5,885,935 for herbicidal sulfonamide compositions [2], indicating its relevance to herbicidal structure–activity relationships. The intermediate allows for systematic variation of the sulfonamide nitrogen substituent while retaining the chloromethyl motif, facilitating exploration of patent-relevant chemical space for weed control applications.

Multistep Synthesis with Selective Late-Stage Functionalization

Synthetic chemists executing complex multi-step routes benefit from the chloromethyl group's balanced reactivity profile. Unlike the corresponding bromomethyl analog, which may introduce undesired reactivity and stability concerns due to bromide's superior leaving-group ability, the chloromethyl group provides sufficient electrophilicity for nucleophilic displacement under controlled conditions while maintaining storage stability [3][4]. This intermediate is particularly suited for sequences where the sulfonamide core is constructed early, and the 5-position is elaborated in a subsequent diversification step.

Application

Selection Property

Validation Focus

Tumor-associated CA inhibitor synthesis

Chloromethyl derivatization handle; 2,4-dichloro pharmacophoric pattern

Inhibitory potency against hCA IX/XII isoforms

Herbicidal sulfonamide lead generation

Chloromethyl substituent alignment with patent claims

Herbicidal activity screening

Late-stage functionalization in multi-step synthesis

Balanced chloromethyl reactivity (vs. Br, CH₃ analogs)

Displacement selectivity and side-product control

• [1] Eur. J. Med. Chem. 2014, 82, 47–55. Carbonic anhydrase inhibitors. Synthesis of a novel series of 5-substituted 2,4-dichlorobenzenesulfonamides and their inhibition of human cytosolic isozymes I and II and the transmembrane tumor-associated isozymes IX and XII. View Source
• [2] US Patent 5,885,935 (issued March 23, 1999). Sulfonamide herbicides. View Source
• [3] LibreTexts, 7.3: Other Factors that Affect SN2 Reactions – Leaving Group Ability. View Source
• [4] F. Lopes, R. Moreira, J. Iley, J. Chem. Soc., Perkin Trans. 2, 1999, 431–440. View Source